molecular formula C15H16O2 B8601591 Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

Cat. No.: B8601591
M. Wt: 228.29 g/mol
InChI Key: OYGJCQBQTZZCQO-UHFFFAOYSA-N
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Description

Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

InChI

InChI=1S/C15H16O2/c16-15(14-9-12-6-7-13(14)8-12)17-10-11-4-2-1-3-5-11/h1-7,12-14H,8-10H2

InChI Key

OYGJCQBQTZZCQO-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(C1C=C2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

DCPD (dicyclopentadiene, Aldrich, 67.32 mL, 0.5 mol), benzyl acrylate (Lancaster, 163 g, 1.0 mol) and hydroquinone (0.23 g, 2.1 mmol) were charged into a 2 L high-pressure autoclave, and the temperature was raised to 200° C. The resulting mixture was reacted for 5 hours with stirring at 300 rpm. After the reaction was completed, the reaction mixture was cooled and transferred to a distilling apparatus. The reaction mixture was distilled twice under a reduced pressure (1 torr) using a vacuum pump to yield the title compound at 190° C. (yield: 65%, exo/endo=56/44).
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Quantity
67.32 mL
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Reaction Step One
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163 g
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Reaction Step One
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0.23 g
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reactant
Reaction Step One
Yield
65%

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